Cas no 54164-50-0 (N-Nervonoyl-D-sphingosine)

• Product Name: N-Nervonoyl-D-sphingosine
• CAS No: 54164-50-0
• MF: C₄₂H₈₁NO₃
• MW: 648.097453832626
• CID: 826118
• PubChem ID: 5283568
• Update Time: 2025-07-20

N-Nervonoyl-D-sphingosine Chemical and Physical Properties

Names and Identifiers

• N-Nervonoyl-D-sphingosine
• N-nervonoyl-D-erythro-sphingosine
• NERVONIC CERAMIDE
• NERVONYL-D-SPHINGOSINE
• N-Nervonoyl-D-sphing
• (Z)-N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]tetracos-15-enamide
• 24:1(15Z))
• N-(15Z-tetracosenoyl)-sphing-4-enine
• C24:1-Ceramide
• HY-134575
• Ceramide d42:2
• VJSBNBBOSZJDKB-KPEYJIHVSA-N
• SR-01000947055-1
• LMSP02010009
• DTXSID60415272
• Ceramide (d18:1/24:1(15Z))
• N-Tetracosenoyl-4-sphingenine
• N-nervonyl-sphingosine
• N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-15Z-tetracosenamide
• N-nervonoyl sphingosine
• SCHEMBL22855979
• 54164-50-0
• AS-82929
• C24:1 Ceramide (d18:1/24:1(15Z)), N-nervonoyl-D-erythro-sphingosine, powder
• N-(15Z-tetracosenoyl)ceramide
• Q27144679
• N-(15Z)-tetracosenoylsphingosine
• C24:1 Ceramide (d18:1/24:1(15Z))
• BP-28825
• N-(15Z-tetracosenoyl)-ceramide
• 15-Tetracosenamide, N-[(1S,2R,3E)-2-hydroxy-1-(hydroxymethyl)-3-heptadecen-1-yl]-, (15Z)-
• C24:1 Cer
• Cer(d18:1/24:1(15Z))
• SR-01000947055
• N-(15-cis)-tetracosenoylsphingosine
• HMS3649E09
• C24:1 Ceramide
• N-(15Z-tetracosenoyl)sphing-4-enine
• N-[1.3-dihydroxyoctadec-4-en-2-yl]tetracos-15-enamide
• CS-0145570
• CHEBI:74450
• N-nervonylsphingosine
• 15-Tetracosenamide
• G76967
• 1ST005015
• NERVONICCERAMIDE
• DA-51511

• MDL： MFCD02259277
• Inchi： 1S/C42H81NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h17-18,35,37,40-41,44-45H,3-16,19-34,36,38-39H2,1-2H3,(H,43,46)/b18-17-,37-35+/t40-,41+/m0/s1
• InChI Key： VJSBNBBOSZJDKB-KPEYJIHVSA-N
• SMILES： O[C@H](/C=C/CCCCCCCCCCCCC)[C@H](CO)NC(CCCCCCCCCCCCC/C=C\CCCCCCCC)=O

Computed Properties

• Exact Mass: 647.62200
• Monoisotopic Mass: 647.62164545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 38
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 16.3
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Color/Form: Not available
• PSA: 69.56000
• LogP: 12.85070
• Solubility: Not available

N-Nervonoyl-D-sphingosine Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Ceramides

Additional information on N-Nervonoyl-D-sphingosine

Comprehensive Overview of N-Nervonoyl-D-sphingosine (CAS No. 54164-50-0): Structure, Functions, and Applications

N-Nervonoyl-D-sphingosine, identified by its CAS number 54164-50-0, is a specialized sphingolipid derivative gaining attention in biochemical and pharmaceutical research. This compound belongs to the ceramide family, characterized by a nervonic acid (24:1) acyl chain attached to the D-sphingosine backbone. Its unique structure contributes to membrane fluidity modulation, cellular signaling, and potential therapeutic applications, aligning with current trends in lipidomics and precision medicine.

The growing interest in sphingolipid metabolism and its role in neurodegenerative diseases, skin barrier function, and metabolic disorders has positioned N-Nervonoyl-D-sphingosine as a compound of significant research value. Studies suggest its involvement in myelin sheath maintenance, making it relevant to multiple sclerosis research—a hot topic in 2024 neurology discussions. Furthermore, its presence in epidermal lipids ties into the booming cosmeceutical industry's focus on ceramide-based skincare solutions.

From a structural perspective, the nervonoyl moiety (C24:1 ω-9) provides distinct physicochemical properties compared to shorter-chain ceramides. This very-long-chain fatty acid enhances hydrophobic interactions in lipid bilayers, a feature exploited in drug delivery systems—a frequently searched term in pharmaceutical technology forums. Researchers are particularly interested in how this molecular architecture influences lipid raft formation and receptor clustering in cell membranes.

Analytical techniques for N-Nervonoyl-D-sphingosine characterization include LC-MS/MS (liquid chromatography-tandem mass spectrometry), a method dominating recent scientific literature searches. The compound's detection in biological samples requires specialized lipid extraction protocols, another trending search phrase among laboratory professionals. Its quantification has become crucial in studies examining sphingolipidosis disorders like Farber disease, where ceramide accumulation occurs.

In the context of personalized medicine—a top-searched healthcare term—this sphingolipid's tissue-specific distribution patterns offer diagnostic potential. The brain and nervous system contain particularly high concentrations, sparking investigations into its role in neuroprotection and axon guidance. Meanwhile, the cosmetic industry explores its barrier repair capabilities, responding to consumer demand for "ceramide-infused" products—a popular e-commerce keyword.

Synthetic approaches to CAS 54164-50-0 involve sophisticated organic chemistry strategies, including acylation of sphingosine derivatives. Current optimization efforts focus on green chemistry principles, addressing the sustainability concerns prevalent in 2024 chemical manufacturing discussions. The compound's stability profile—a common query among formulators—requires protection from light and oxidation, similar to related bioactive lipids.

Emerging applications leverage N-Nervonoyl-D-sphingosine's role in cell apoptosis regulation, connecting to cancer research trends. Its interaction with sphingosine-1-phosphate (S1P) pathways—a heavily studied signaling system—has implications for inflammatory conditions. These facets make it a frequent subject in grant proposals targeting metabolic disease mechanisms, reflecting funding priorities in current biomedical research.

From a commercial standpoint, suppliers highlight high-purity N-Nervonoyl-D-sphingosine for research use, with certificates of analysis being a critical purchasing factor—a key consideration voiced in laboratory procurement forums. Storage typically recommends -20°C under inert gas, details often searched by new researchers handling oxygen-sensitive compounds.

The compound's relevance extends to nutritional science, where nervonic acid metabolism intersects with dietary lipid supplementation debates. This connection to functional foods and nutraceuticals—high-traffic search terms in health communities—positions CAS 54164-50-0 as a compound bridging pharmaceutical and wellness markets. Clinical trials investigating its precursors appear in cognitive health product development, tapping into the growing brain health supplement sector.

In conclusion, N-Nervonoyl-D-sphingosine represents a multifaceted molecule with expanding scientific and commercial importance. Its study addresses pressing questions in neurology, dermatology, and molecular biology while aligning with industry demands for specialized lipids. As analytical techniques advance and therapeutic applications develop, this compound will likely remain at the forefront of sphingolipid research—a field experiencing exponential growth in publication and patent activity.